Cas no 19676-64-3 (2,3,4-Trimethoxyphenol)

2,3,4-Trimethoxyphenol Properties

Names and Identifiers

• 2,3,4-Trimethoxyphenol
• 1-Hydroxy-2,3,4-trimethoxybenzene
• 2,3,4,5,6-PENTAFLUOROPHENYL-5-BROMO-2-THIOPHENESULPHONATE
• 2,3,4-Trimethoxy-phenol
• 4-Hydroxy-1,2,3-trimethoxy-benzol
• Phenol,2,3,4-trimethoxy
• 2,3,4-Trimethoxyphen
• Phenol, 2,3,4-triMethoxy-
• trimethoxyphenol
• OLUNIGWWQYXBJA-UHFFFAOYSA-N
• Phenol, trimethoxy-
• Phenol,2,3,4-trimethoxy-
• 0137AB
• FCH839030
• TL8001608
• AX8065013
• BB 0254267
• 676T643
• O10561
• EN300-1847274
• SCHEMBL1402414
• CS-0101481
• DS-17154
• 19676-64-3
• FT-0677515
• A880072
• DTXSID60345308
• AKOS006275701
• MFCD00068804
• DTXCID20296382
• +Expand

• MDL： MFCD00068804
• InChIKey： OLUNIGWWQYXBJA-UHFFFAOYSA-N
• Inchi： 1S/C9H12O4/c1-11-7-5-4-6(10)8(12-2)9(7)13-3/h4-5,10H,1-3H3
• SMILES： O(C([H])([H])[H])C1=C(C([H])=C([H])C(=C1OC([H])([H])[H])O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 184.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 184.07355886g/mol
• Heavy Atom Count: 13
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 47.9

Experimental Properties

• LogP: 1.41800
• PSA: 47.92000
• Refractive Index: 1.514
• Boiling Point: 289.2°C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 128.7±25.9 °C
• Density: 1.2±0.1 g/cm3